2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride
Overview
Description
2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride (2-PPCD) is an organic compound that has been studied for its potential applications in scientific research. It is a white crystalline solid that is soluble in water and polar solvents. It is widely used in biochemical and physiological experiments due to its unique properties.
Mechanism of Action
2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride acts as an inhibitor of enzymes involved in the metabolism of drugs and other molecules. It binds to the active site of the enzyme and blocks its activity, thereby preventing the breakdown of the molecules. This inhibition of enzyme activity can be used to study the effects of drugs on the body and to investigate the role of specific proteins in cell signaling pathways.
Biochemical and Physiological Effects
2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other molecules. This inhibition can result in an increase in the concentration of the drug or molecule in the body, which can lead to an increase in the drug’s or molecule’s effects. In addition, 2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride has been shown to increase the activity of certain proteins involved in cell signaling pathways, which can lead to changes in the body’s physiological processes.
Advantages and Limitations for Lab Experiments
The use of 2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easily synthesized in high yields. In addition, its inhibition of enzyme activity can be used to study the effects of drugs on the body and to investigate the role of specific proteins in cell signaling pathways. However, there are some limitations to its use in laboratory experiments. In particular, its inhibition of enzyme activity can lead to an increase in the concentration of the drug or molecule in the body, which can lead to an increase in the drug’s or molecule’s effects.
Future Directions
In the future, 2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride could be used to develop new drugs and therapies for a variety of diseases and conditions. It could also be used to study the effects of drugs and other molecules on the body at the biochemical and physiological levels. Additionally, it could be used to investigate the role of specific proteins in cell signaling pathways and to develop new drugs that target specific proteins. Finally, it could be used to develop new methods for synthesizing and purifying 2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride in high yields.
Synthesis Methods
2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride can be synthesized in two different ways. The first method involves the reaction between 1H-pyrazol-3-ylpyridine-4-carboxylic acid and sodium hydroxide, followed by the addition of hydrochloric acid. The second method involves the reaction between 1H-pyrazol-3-ylpyridine-4-carboxylic acid and hydrochloric acid. Both methods produce 2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride in high yields.
Scientific Research Applications
2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride has been used in various scientific research applications, such as the study of enzyme kinetics, drug metabolism, and protein-protein interactions. It has also been used to study the effects of drugs on the central nervous system and to investigate the role of specific proteins in cell signaling pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride involves the reaction of 3-amino-2-pyrazinecarbonitrile with 4-chloronicotinic acid followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "3-amino-2-pyrazinecarbonitrile", "4-chloronicotinic acid", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: 3-amino-2-pyrazinecarbonitrile is reacted with 4-chloronicotinic acid in ethanol at reflux temperature to obtain 2-(1H-pyrazol-3-yl)pyridine-4-carbonitrile.", "Step 2: The obtained product is then hydrolyzed using sodium hydroxide in water to obtain 2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid.", "Step 3: The carboxylic acid is then acidified using hydrochloric acid to obtain 2-(1H-pyrazol-3-yl)pyridine-4-carboxylic acid dihydrochloride." ] } | |
CAS RN |
2751621-27-7 |
Molecular Formula |
C9H9Cl2N3O2 |
Molecular Weight |
262.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
